![molecular formula C11H11BrN4O2 B3064445 5-Amino-1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylic acid ethyl ester CAS No. 106748-14-5](/img/structure/B3064445.png)
5-Amino-1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylic acid ethyl ester
Overview
Description
5-Amino-1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylic acid ethyl ester (5-ABPTE) is an organic compound belonging to the family of triazoles. It is a heterocyclic compound composed of five nitrogen atoms, one bromine atom, one carbon atom, and one oxygen atom. 5-ABPTE has a wide range of applications in scientific research due to its unique chemical structure and properties. It has been used as a starting material in chemical synthesis, as a reagent in organic reactions, and as a drug target in medicinal chemistry.
Scientific Research Applications
Synthesis and Structural Analysis
- Wang and Dong (2009) synthesized a compound derived from "5-Amino-1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylic acid ethyl ester" and investigated it using X-ray crystallography, NMR, MS, and IR techniques. Their study focused on the crystal structure and hydrogen bonding of the compound (Wang & Dong, 2009).
Applications in Synthesis of Heterocyclic Compounds
- Pokhodylo and Obushak (2022) conducted research on the synthesis and ring-chain tautomerism of 1-(4-ethoxyphenyl)-5-formyl-1H-1,2,3-triazole-4-carboxylic acid, highlighting the process of synthesizing 5-formyl-1H-1,2,3-triazole-4-carboxylic acids series (Pokhodylo & Obushak, 2022).
Pharmaceutical Research
- Bekircan et al. (2008) studied the synthesis of 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives. They investigated these compounds' anticancer activity against various cancer cell lines, demonstrating the pharmaceutical potential of compounds related to "this compound" (Bekircan et al., 2008).
Other Applications in Chemical Synthesis
Zhang et al. (2009) explored the synthesis of phenylacetylene containing 1,2,3-triazole group, starting from a derivative of the mentioned chemical, demonstrating its use in the creation of various chemical intermediates (Zhang et al., 2009).
Ferrini et al. (2015) developed a protocol for the synthesis of triazole-based scaffolds using a ruthenium-catalyzed cycloaddition of N-Boc ynamides with azides. This research has implications for the synthesis of peptidomimetics and biologically active compounds (Ferrini et al., 2015).
Mechanism of Action
Target of Action
Compounds containing similar structures, such as imidazole, have been known to exhibit a broad range of biological properties . They have been used in the development of new drugs with various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Mode of Action
Compounds with similar structures have been known to interact with their targets in various ways, leading to changes in cellular processes .
Biochemical Pathways
Compounds with similar structures have been known to affect various biochemical pathways, leading to downstream effects .
Pharmacokinetics
The compound’s molecular weight (31015) suggests that it may have suitable pharmacokinetic properties .
Result of Action
Compounds with similar structures have been known to exhibit various biological activities .
properties
IUPAC Name |
ethyl 5-amino-1-(4-bromophenyl)triazole-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrN4O2/c1-2-18-11(17)9-10(13)16(15-14-9)8-5-3-7(12)4-6-8/h3-6H,2,13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKAJPZBJJFOHOH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(N=N1)C2=CC=C(C=C2)Br)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10577197 | |
Record name | Ethyl 5-amino-1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10577197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
106748-14-5 | |
Record name | Ethyl 5-amino-1-(4-bromophenyl)-1H-1,2,3-triazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10577197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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